4-ethoxy-N,N-dipropylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N,N-dipropylbenzenesulfonamide
• InChI: InChI=1S/C14H23NO3S/c1-4-11-15(12-5-2)19(16,17)14-9-7-13(8-10-14)18-6-3/h7-10H,4-6,11-12H2,1-3H3
• InChI Key: YNMUOGOOTXDMSH-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)OCC
• Molecular Formula: C14H23NO3S
• Molecular Weight: 285.40 g/mol

Description

4-ethoxy-N,N-dipropylbenzenesulfonamide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin 5-HT3 receptor antagonists. It is widely used in scientific research for its ability to block the action of serotonin on 5-HT3 receptors, which are involved in the regulation of nausea and vomiting. Tropisetron is synthesized using a multistep process that involves the reaction of various chemical reagents.

Mechanism of Action

4-ethoxy-N,N-dipropylbenzenesulfonamide acts as a competitive antagonist of the serotonin 5-HT3 receptor, which is primarily located in the central and peripheral nervous systems. By blocking the action of serotonin on these receptors, this compound can reduce the activity of the vomiting center in the brainstem, thereby preventing nausea and vomiting.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various animal models and human studies. These include reducing the release of serotonin and other neurotransmitters in the brain, decreasing the activity of the sympathetic nervous system, and modulating the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethoxy-N,N-dipropylbenzenesulfonamide for laboratory experiments is its high specificity and potency for the 5-HT3 receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, this compound also has some limitations, including its relatively short half-life and potential for off-target effects at higher concentrations.

Future Directions

There are several future directions for research on 4-ethoxy-N,N-dipropylbenzenesulfonamide and its potential therapeutic applications. One area of interest is the development of more potent and selective 5-HT3 receptor antagonists that could have improved efficacy and fewer side effects. Another area of focus is the investigation of this compound's effects on other neurotransmitter systems and its potential for treating a wider range of disorders. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of this compound in various patient populations.

Synthesis Methods

The synthesis of 4-ethoxy-N,N-dipropylbenzenesulfonamide involves the reaction of 4-ethoxy-N,N-dipropylbenzenesulfonyl chloride with 1-methyl-1H-imidazole in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sodium cyanide to form the cyano compound, which is then reduced with hydrogen gas over a palladium catalyst to produce this compound.

Scientific Research Applications

4-ethoxy-N,N-dipropylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, gastroenterology, and psychiatry. In oncology, this compound has been shown to reduce the incidence and severity of chemotherapy-induced nausea and vomiting. In gastroenterology, it has been used to treat irritable bowel syndrome and other gastrointestinal disorders. In psychiatry, this compound has been investigated for its potential role in the treatment of anxiety and depression.